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Compound of Interest

Compound Name: LY255283

Cat. No.: B1675639

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the
preparation of a stock solution of LY255283 in dimethyl sulfoxide (DMSO). LY255283 is a
potent and selective antagonist of the leukotriene B4 receptor 2 (BLT2), making it a valuable
tool for investigating inflammatory pathways and its potential therapeutic applications.

Chemical and Physical Properties

LY255283 is an aromatic ketone with the following properties:

Property Value References
Molecular Formula C19H28N4O3 [1][2]13]
Molecular Weight 360.45 g/mol [4115][6]

CAS Number 117690-79-6 [1][2][5]
Appearance Off-white to light yellow solid [5]

Purity >98% [1]

Solubility in DMSO
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LY255283 exhibits high solubility in DMSO. However, it is important to note that hygroscopic
DMSO (DMSO that has absorbed water) can have a significant negative impact on the
solubility of the product. Therefore, it is highly recommended to use newly opened, anhydrous
DMSO for the preparation of stock solutions.[5]

Solvent Solubility Notes References
Sonication is
DMSO 25 mg/mL (69.36 mM)  recommended to aid [4]
dissolution.
DMSO 30 mg/mL [2]
100 mg/mL (277.43 Requires ultrasonic
DMSO , [5]
mM) assistance.

Low-frequency

105 mg/mL (291.3 ultrasound is
DMSO . [7]
mM) suggested to aid
dissolution.
Ethanol 25 mM [1]

For most applications, a stock solution of 25 mg/mL in DMSO is a reliable and effective
concentration to work with.

Mechanism of Action and Signhaling Pathways

LY255283 is a selective and competitive antagonist of the BLT2 receptor.[1] It functions by
binding to the receptor and inhibiting the downstream signaling cascades initiated by its natural
ligand, leukotriene B4 (LTB4).[6][8] The blockade of the LTB4-BLT2 signaling pathway has
been shown to play a role in several cellular processes, including inflammation, cell
proliferation, and apoptosis.[9][10]

Key signaling pathways affected by the inhibition of BLT2 with LY255283 include:

« Inhibition of ERK Activation: Blockade of the BLT1 receptor has been shown to suppress
LTB4-stimulated extracellular signal-regulated kinase (ERK) activation in colon cancer cells.
[10]
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e BLT2-Nox—ROS-NF—kB Cascade: Research suggests that a BLT2—Nox—ROS—-NF—kB
cascade plays a critical role in bladder cancer invasion and metastasis, which can be
inhibited by LY255283.[5]

o PIBK/AKT/mTOR Signaling: Knockdown of the LTB4 receptor has been shown to affect the
PISK/AKT/mTOR signaling pathway and apoptotic responses in colorectal cancer.[11]
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LY255283 Mechanism of Action
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Workflow for Preparing LY255283 Stock Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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